Cas no 1807100-83-9 (2-Amino-3-chloromethyl-4-phenylpyridine)

2-Amino-3-chloromethyl-4-phenylpyridine is a versatile heterocyclic compound featuring a pyridine core substituted with an amino group, a chloromethyl moiety, and a phenyl ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active molecules and functionalized pyridine derivatives. The chloromethyl group offers reactivity for further derivatization, while the amino and phenyl substituents enhance its utility in constructing complex molecular frameworks. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry, agrochemical research, and materials science. The compound is typically handled under controlled conditions due to the presence of the reactive chloromethyl group.

2-Amino-3-chloromethyl-4-phenylpyridine structure

1807100-83-9 structure

Product Name:2-Amino-3-chloromethyl-4-phenylpyridine

CAS No:1807100-83-9

MF:C₁₂H₁₁ClN₂

MW:218.682141542435

CID:4899006

Update Time:2025-06-13

2-Amino-3-chloromethyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-chloromethyl-4-phenylpyridine
- Inchi： 1S/C12H11ClN2/c13-8-11-10(6-7-15-12(11)14)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
- InChI Key： MKTWOTBCJRRHID-UHFFFAOYSA-N
- SMILES： ClCC1C(N)=NC=CC=1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 192
XLogP3: 2.5
Topological Polar Surface Area: 38.9

2-Amino-3-chloromethyl-4-phenylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029015939-250mg	2-Amino-3-chloromethyl-4-phenylpyridine	1807100-83-9	95%	250mg	$1,048.60	2022-03-31
Alichem	A029015939-1g	2-Amino-3-chloromethyl-4-phenylpyridine	1807100-83-9	95%	1g	$3,039.75	2022-03-31

2-Amino-3-chloromethyl-4-phenylpyridine Related Literature

1. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Additional information on 2-Amino-3-chloromethyl-4-phenylpyridine

Research Brief on 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9): Recent Advances and Applications

The compound 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the data.

Recent studies have highlighted the role of 2-Amino-3-chloromethyl-4-phenylpyridine as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the chloromethyl and phenyl groups, make it a valuable scaffold for designing compounds targeting specific protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 2-Amino-3-chloromethyl-4-phenylpyridine has been investigated for its potential as a building block in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone derivatives, which exhibited potent activity against drug-resistant bacterial strains. The chloromethyl group in particular was found to enhance the compounds' ability to penetrate bacterial cell walls, thereby improving their efficacy.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Amino-3-chloromethyl-4-phenylpyridine. A 2022 patent application disclosed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This development is particularly significant for industrial-scale production, as it lowers costs and minimizes environmental impact. The patent also highlighted the compound's stability under various storage conditions, making it a reliable reagent for pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully exploiting the potential of 2-Amino-3-chloromethyl-4-phenylpyridine. For example, further studies are needed to elucidate its metabolic fate and potential toxicity profiles when incorporated into drug candidates. Additionally, computational modeling studies could help identify additional therapeutic targets for derivatives of this compound. Ongoing research in these areas is expected to provide deeper insights into its applications and limitations.

In conclusion, 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9) represents a valuable chemical entity with diverse applications in drug discovery. Its role as an intermediate in kinase inhibitor and antimicrobial agent development underscores its importance in modern pharmaceutical research. Continued exploration of its properties and potential will likely yield further innovations in the coming years, solidifying its position as a key building block in medicinal chemistry.